(E)-[1-(2,4-dichlorophenyl)-2-(2,4,5-trichlorophenoxy)ethylidene](methoxy)amine
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Description
(E)-[1-(2,4-dichlorophenyl)-2-(2,4,5-trichlorophenoxy)ethylidene](methoxy)amine is a useful research compound. Its molecular formula is C15H10Cl5NO2 and its molecular weight is 413.5. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Reactivity
Studies on compounds with complex structures, including those with chlorophenyl and methoxyamine groups, often focus on understanding their crystal structure, protolytic properties, and alkylating activity. For instance, the crystal structure and alkylating activity of certain compounds are determined through in vitro tests, providing insights into their potential as chemical intermediates or in drug development processes due to their reactivity and bonding characteristics (Budzisz et al., 2005).
Synthesis and Antimicrobial Activities
The synthesis of novel derivatives, including triazole derivatives and their antimicrobial activities, is a significant area of research. These studies involve the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to compounds with potential applications in addressing microbial resistance (Bektaş et al., 2007).
Copolymers and Material Science Applications
Research on copolymers, such as those involving alkoxy ring-substituted ethyl 2-cyano-3-phenyl-2-propenoates, focuses on the synthesis and characterization of materials with specific chemical and physical properties. These studies are relevant for developing new materials with applications in various industries, including plastics, coatings, and electronic devices (Kharas et al., 2013).
Pharmaceutical and Biomedical Research
Compounds with complex molecular structures are also explored for their potential pharmaceutical applications. Studies may involve the synthesis of novel compounds and their evaluation for antimicrobial or other biologically relevant activities. These research efforts contribute to the development of new therapeutic agents or diagnostic tools (Habib et al., 2013).
Properties
IUPAC Name |
(E)-1-(2,4-dichlorophenyl)-N-methoxy-2-(2,4,5-trichlorophenoxy)ethanimine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl5NO2/c1-22-21-14(9-3-2-8(16)4-10(9)17)7-23-15-6-12(19)11(18)5-13(15)20/h2-6H,7H2,1H3/b21-14- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POPOEIUWYGVCBY-STZFKDTASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=C(COC1=CC(=C(C=C1Cl)Cl)Cl)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C(/COC1=CC(=C(C=C1Cl)Cl)Cl)\C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl5NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.